Cas no 94026-73-0 (2,4-Dimethyl-N-(4-methylphenyl)aniline)

2,4-Dimethyl-N-(4-methylphenyl)aniline is a substituted aniline derivative characterized by its dimethyl and methylphenyl functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of dyes, pigments, and specialty chemicals. Its structural features contribute to enhanced stability and reactivity, making it suitable for applications requiring precise molecular modifications. The presence of methyl groups at the 2,4-positions of the aniline ring and the para-position of the phenyl ring influences its electronic properties, facilitating selective reactions in complex synthetic pathways. The compound is typically handled under controlled conditions due to its potential sensitivity to oxidation and light.
2,4-Dimethyl-N-(4-methylphenyl)aniline structure
94026-73-0 structure
Product Name:2,4-Dimethyl-N-(4-methylphenyl)aniline
CAS No:94026-73-0
MF:C15H17N
MW:211.302183866501
MDL:MFCD24552502
CID:1982924
PubChem ID:11424383
Update Time:2025-11-02

2,4-Dimethyl-N-(4-methylphenyl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,4-dimethyl-N-(4-methylphenyl)-
    • 2,4,4'-Trimethyldiphenylamine
    • N-p-Tolyl-2,4-xylidine
    • 2,4-dimethyl-N-(4-methylphenyl)aniline
    • LAQZTCAFWPQEQO-UHFFFAOYSA-N
    • (2,4-dimethylphenyl)-p-tolylamine
    • (2,4-dimethyl-phenyl)-(p-tolyl)-amine
    • N-(4-Methylphenyl)-2,4-dimethylaniline
    • 2,4-Dimethyl-N-(4-methylphenyl)benzenamine (ACI)
    • 2,4-Xylidine, N-p-tolyl- (7CI)
    • 2,4,4′-Trimethyldiphenylamine
    • 94026-73-0
    • SCHEMBL5667044
    • AKOS037645281
    • DB-213522
    • 2,4-Dimethyl-N-(p-tolyl)aniline
    • AS-59658
    • D93077
    • 2,4-Dimethyl-N-(4-methylphenyl)aniline
    • MDL: MFCD24552502
    • Inchi: 1S/C15H17N/c1-11-4-7-14(8-5-11)16-15-9-6-12(2)10-13(15)3/h4-10,16H,1-3H3
    • InChI Key: LAQZTCAFWPQEQO-UHFFFAOYSA-N
    • SMILES: C1C(NC2C(C)=CC(C)=CC=2)=CC=C(C)C=1

Computed Properties

  • Exact Mass: 211.136099547g/mol
  • Monoisotopic Mass: 211.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 4.6

Experimental Properties

  • Density: 1.034±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (9.9E-3 g/L) (25 ºC),

2,4-Dimethyl-N-(4-methylphenyl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D760159-5g
2,4,4'-Trimethyldiphenylamine
94026-73-0 95%
5g
$285 2024-06-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N905854-5g
2,4-dimethyl-N-(4-methylphenyl)aniline
94026-73-0 95%
5g
3,420.00 2021-05-17
Aaron
AR003A3A-1g
2,4,4'-Trimethyldiphenylamine
94026-73-0 95%
1g
$61.00 2025-01-22
Aaron
AR003A3A-5g
2,4,4'-Trimethyldiphenylamine
94026-73-0 95%
5g
$286.00 2025-01-22
A2B Chem LLC
AB51946-1g
2,4,4'-Trimethyldiphenylamine
94026-73-0 95%
1g
$78.00 2024-07-18
A2B Chem LLC
AB51946-5g
2,4,4'-Trimethyldiphenylamine
94026-73-0 95%
5g
$328.00 2024-07-18
1PlusChem
1P0039UY-1g
2,4,4'-Trimethyldiphenylamine
94026-73-0 95%
1g
$99.00 2024-04-19
1PlusChem
1P0039UY-5g
2,4,4'-Trimethyldiphenylamine
94026-73-0 95%
5g
$299.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1240303-1g
2,4-Dimethyl-N-(p-tolyl)aniline
94026-73-0 98%
1g
¥637.00 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1240303-5g
2,4-Dimethyl-N-(p-tolyl)aniline
94026-73-0 98%
5g
¥3003.00 2024-04-24

2,4-Dimethyl-N-(4-methylphenyl)aniline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: 2768611-26-1 Solvents: 2-Methyltetrahydrofuran ;  12 h, 80 °C
Reference
Versatile and Highly Efficient trans-[Pd(NHC)Cl2(DMS/THT)] Precatalysts for C-N and C-C Coupling Reactions in Green Solvents
Liu, Yaxu; Voloshkin, Vladislav A.; Scattolin, Thomas; Peng, Min; Van Hecke, Kristof; et al, European Journal of Organic Chemistry, 2022, 2022(14),

Production Method 2

Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: Palladium diacetate ,  Bis(1,1-dimethylethyl)phosphinyl Solvents: Dimethylformamide ;  12 h, reflux
Reference
Electrophotographic photosensitive member, process cartridge and electrophotographic apparatus
, European Patent Organization, , ,

Production Method 3

Reaction Conditions
Reference
Copper-catalyzed N-arylation of amines with hypervalent iodonium salts
Kang, Suk-Ku; Lee, Sang-Ho; Lee, Duckhee, Synlett, 2000, (7), 1022-1024

Production Method 4

Reaction Conditions
Reference
Preparation of diarylamines from N-(cyclohexylidene or cyclohexyl)anilines
, Japan, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: (SP-4-2)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-yliden… Solvents: Dichloromethane ,  Toluene ;  24 h, 130 °C
Reference
Synthesis of N-heterocyclic carbene-Pd(II) complexes and their catalytic activity in the Buchwald-Hartwig amination of aryl chlorides
Zhang, Zhi-Mao; Gao, Yu-Jue; Lu, Jian-Mei, Tetrahedron, 2017, 73(52), 7308-7314

Production Method 6

Reaction Conditions
Reference
Synthesis of Sterically Congested Triarylamines by Palladium-Catalyzed Amination
Riedmueller, Stefan; Kaufhold, Oliver; Spreitzer, Hubert; Nachtsheim, Boris J., European Journal of Organic Chemistry, 2014, 2014(7), 1391-1394

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium tert-butoxide Catalysts: Disodium tetrachloropalladate ,  Phosphine, bis(1-methylethyl)(1,2,3-trimethyl-1H-inden-1-yl)-, tetrafluoroborate… Solvents: Toluene ;  15 h, 120 °C
Reference
1-Indenyldialkylphosphines and Cyclopentadienyldialkylphosphines as Ligands for High-Activity Palladium-Catalyzed Cross-Coupling Reactions with Aryl Chlorides
Fleckenstein, Christoph A.; Plenio, Herbert, Organometallics, 2007, 26(10), 2758-2767

Production Method 8

Reaction Conditions
Reference
Preparation of diarylamines
, Japan, , ,

Production Method 9

Reaction Conditions
Reference
Manufacture of ring-substituted diphenylamines
, Japan, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Boron trifluoride etherate Solvents: m-Xylene
Reference
Aliphatic C-H, N-insertion versus aromatic N-substitution in the reaction of arylnitrenium-boron trifluoride complexes with methylated benzenes
Spagnolo, Piero; Zanirato, Paolo, Tetrahedron Letters, 1987, 28(9), 961-4

2,4-Dimethyl-N-(4-methylphenyl)aniline Raw materials

2,4-Dimethyl-N-(4-methylphenyl)aniline Preparation Products

2,4-Dimethyl-N-(4-methylphenyl)aniline Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:94026-73-0)N-p-Tolyl-2,4-xylidine
Order Number:LE1774
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:41
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 2,4-Dimethyl-N-(4-methylphenyl)aniline

Comprehensive Guide to 2,4-Dimethyl-N-(4-methylphenyl)aniline (CAS No. 94026-73-0): Properties, Applications, and Market Insights

2,4-Dimethyl-N-(4-methylphenyl)aniline (CAS No. 94026-73-0) is an organic compound widely used in the chemical industry, particularly in the synthesis of dyes, pigments, and advanced materials. This aromatic amine derivative is known for its unique chemical structure, which contributes to its versatility in various industrial applications. In this article, we will explore its chemical properties, industrial uses, and emerging trends in research and development.

The molecular formula of 2,4-Dimethyl-N-(4-methylphenyl)aniline is C15H17N, and it belongs to the class of substituted anilines. Its structure features two methyl groups at the 2- and 4-positions of the benzene ring, along with a 4-methylphenyl substituent on the nitrogen atom. This configuration enhances its stability and reactivity, making it a valuable intermediate in organic synthesis. Researchers and manufacturers often seek this compound for its role in producing high-performance dyes and functional materials.

One of the most significant applications of 2,4-Dimethyl-N-(4-methylphenyl)aniline is in the dye and pigment industry. Its ability to form stable chromophores makes it a preferred choice for creating vibrant and long-lasting colors. Additionally, it is used in the production of liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs), where its electronic properties contribute to improved device performance. With the growing demand for high-resolution displays and energy-efficient lighting, this compound has gained attention in the electronics sector.

Recent advancements in green chemistry have also highlighted the potential of 2,4-Dimethyl-N-(4-methylphenyl)aniline as a sustainable alternative in synthetic processes. Scientists are exploring its use in catalysis and photocatalysis, where it can facilitate environmentally friendly reactions. This aligns with the global shift toward reducing hazardous chemicals and minimizing industrial waste, making it a topic of interest for eco-conscious researchers.

The market for 2,4-Dimethyl-N-(4-methylphenyl)aniline is expected to grow steadily, driven by its expanding applications in advanced materials and electronics. Key players in the chemical industry are investing in research to optimize its synthesis and improve its efficiency. Furthermore, regulatory agencies are emphasizing the safe handling and storage of such compounds, ensuring compliance with environmental and workplace safety standards.

For those searching for CAS No. 94026-73-0 suppliers or 2,4-Dimethyl-N-(4-methylphenyl)aniline manufacturers, it is essential to verify the purity and quality of the product. Reputable suppliers provide detailed technical data sheets (TDS) and material safety data sheets (MSDS) to ensure transparency and safety. Additionally, custom synthesis services are available for researchers requiring tailored formulations for specific applications.

In conclusion, 2,4-Dimethyl-N-(4-methylphenyl)aniline (CAS No. 94026-73-0) is a versatile and valuable compound with broad industrial applications. Its role in dye synthesis, electronic materials, and green chemistry underscores its importance in modern science and technology. As research continues to uncover new uses, this compound is poised to remain a key player in the chemical industry.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:94026-73-0)N-p-Tolyl-2,4-xylidine
LE1774
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email